Cas no 2227648-52-2 ((2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol)

• Product Name: (2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol
• CAS No: 2227648-52-2
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 5846445
• PubChem ID: 165644572
• Update Time: 2025-06-08

(2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol
• EN300-1916282
• (2S)-4-[1-(4-bromophenyl)cyclopropyl]butan-2-ol
• 2227648-52-2

• Inchi： 1S/C13H17BrO/c1-10(15)6-7-13(8-9-13)11-2-4-12(14)5-3-11/h2-5,10,15H,6-9H2,1H3/t10-/m0/s1
• InChI Key： JHKFOSTULBZCNF-JTQLQIEISA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC[C@H](C)O)CC1

Computed Properties

• Exact Mass: 268.04628g/mol
• Monoisotopic Mass: 268.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol

Introduction to (2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol (CAS No. 2227648-52-2)

(2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol (CAS No. 2227648-52-2) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chiral center at the butan-2-ol moiety and the bromophenyl substituent are key structural elements that contribute to the compound's biological activity and selectivity. The cyclopropyl group, known for its high strain energy, adds to the molecule's rigidity and influences its conformational behavior, which is crucial for binding to specific protein targets.

Recent studies have focused on the synthesis and biological evaluation of (2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol. One notable study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in inflammatory responses. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the compound's role in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a critical role in cellular signaling pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that (2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol exhibits high affinity for certain GPCRs, making it a promising lead compound for developing drugs targeting these receptors.

The synthetic route for (2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol has been extensively studied to optimize yield and purity. A common approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. One such method involves the use of a chiral phosphine ligand in a palladium-catalyzed coupling reaction, which efficiently produces the desired enantiomer with high enantiomeric excess (ee).

The physicochemical properties of (2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol have also been characterized. The compound is a white crystalline solid with a melting point of approximately 105°C. It is moderately soluble in organic solvents such as methanol and dichloromethane but has limited solubility in water. These properties are important considerations for its formulation and delivery as a pharmaceutical agent.

In terms of safety and toxicity, preliminary studies have shown that (2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials.

The future prospects for (2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol are promising. Ongoing research aims to optimize its pharmacological properties, such as potency and selectivity, through structure-based drug design approaches. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance its bioavailability and reduce side effects.

In conclusion, (2S)-4-1-(4-bromophenyl)cyclopropylbutan-2-ol (CAS No. 2227648-52-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent targeting inflammation and GPCRs.